Cas no 4565-32-6 (2,3-dihydro-1-benzothiophene)

2,3-dihydro-1-benzothiophene structure
2,3-dihydro-1-benzothiophene structure
Product Name:2,3-dihydro-1-benzothiophene
CAS No:4565-32-6
MF:C8H8S
MW:136.214120864868
CID:1519858
PubChem ID:78319
Update Time:2025-04-21

2,3-dihydro-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

    • 2,3-dihydro-1-benzothiophene
    • 2,3-Dihydrobenzothiophene
    • Benzo(b)thiophene, 2,3-dihydro-
    • benzo[b]thiophene, 2,3-dihydro-
    • 2,3-Dihydrobenzo[b]thiophene
    • InChI=1/C8H8S/c1-2-4-8-7(3-1)5-6-9-8/h1-4H,5-6H
    • AKOS025295343
    • 2,3-dihydro-benzo[b]thiophene
    • DB-216649
    • 2,3-Dihydro-1-benzothiophene #
    • SCHEMBL10884423
    • SCHEMBL8997
    • Dihydrobenzothiophene
    • MFCD18451841
    • Benzothiophane
    • 1,3-Dihydrobenzothiophene
    • 1-Thiaindan
    • AMY19129
    • DTXSID30963412
    • 4565-32-6
    • 2,3-dihydrobenzo(b)thiophen
    • Inchi: 1S/C8H8S/c1-2-4-8-7(3-1)5-6-9-8/h1-4H,5-6H2
    • InChI Key: YJUFGFXVASPYFQ-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2CC1

Computed Properties

  • Exact Mass: 136.03474
  • Monoisotopic Mass: 136.03467143g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.